(E)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C15H12N2O3S/c18-15(6-5-12-3-2-8-21-12)16-10-11-9-14(20-17-11)13-4-1-7-19-13/h1-9H,10H2,(H,16,18)/b6-5+
• InChI Key: AOEMEYSOMKLFBG-AATRIKPKSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)CNC(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1=COC(=C1)C2=CC(=NO2)CNC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol

Description

(E)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3-(thiophen-2-yl)acrylamide, commonly referred to as FIT-039, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FIT-039 is a small molecule that has been shown to have a variety of biological effects, including anti-inflammatory, analgesic, and neuroprotective properties.

Scientific Research Applications

Synthesis and Potential Applications

• Synthesis and In Vitro Cytotoxic Activities : A study focused on the synthesis of acrylonitriles substituted with heterocyclic compounds, including furan and thiophene rings, demonstrating potent in vitro cytotoxicity against various human cancer cell lines. This research suggests the potential of such compounds in developing new cancer therapeutics, with specific configurations showing increased potency compared to known drugs like cisplatin and etoposide (Sa̧czewski et al., 2004).

• C-H Bond Activation/Borylation Catalysis : Another application involves the C-H bond activation/borylation of furans and thiophenes catalyzed by iron complexes. This process is crucial for creating aryl complexes, which are valuable in the synthesis of various organic compounds. The study provides insights into the mechanisms of C-H bond cleavage and the catalytic cycle, offering a pathway for synthesizing related compounds (Hatanaka et al., 2010).

• Antiprotozoal Activities : Research into dicationic 3,5-diphenylisoxazoles, which share structural similarities with the compound , showed significant antitrypanosomal and antimalarial activities. This study underscores the therapeutic potential of isoxazole derivatives in treating protozoal infections (Patrick et al., 2007).

• Supramolecular Chemistry Applications : A novel ligand resembling the core structure of the compound was synthesized for creating polymeric complexes with potential applications in cancer treatment. This research highlights the versatility of such compounds in forming stable and biologically active complexes, opening new avenues in drug delivery and cancer therapy (El-Sonbati et al., 2018).